Cas no 820959-92-0 (1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-)

1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]- structure
820959-92-0 structure
Product name:1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-
CAS No:820959-92-0
MF:C22H20N2O3S
MW:392.470804214478
CID:699565
PubChem ID:11257864

1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-
    • 2-[6-[2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)ethoxy]indol-1-yl]acetic acid
    • SCHEMBL5016746
    • {6-[2-(5-methyl-2-phenyl-thiazol-4-yl)-ethoxy]-indol-1-yl}-acetic acid
    • DTXSID30460375
    • 820959-92-0
    • SZTVDOYXTSSOOX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C22H20N2O3S/c1-15-19(23-22(28-15)17-5-3-2-4-6-17)10-12-27-18-8-7-16-9-11-24(14-21(25)26)20(16)13-18/h2-9,11,13H,10,12,14H2,1H3,(H,25,26)
    • InChI Key: SZTVDOYXTSSOOX-UHFFFAOYSA-N
    • SMILES: CC1=C(N=C(S1)C2=CC=CC=C2)CCOC3=CC4=C(C=C3)C=CN4CC(=O)O

Computed Properties

  • Exact Mass: 392.11946368g/mol
  • Monoisotopic Mass: 392.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 92.6Ų

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